Cas no 35960-33-9 (ASIALOGANGLIOSIDE-GM2)

• Product Name: ASIALOGANGLIOSIDE-GM2
• CAS No: 35960-33-9
• MF: C₅₆H₁₀₄N₂O₁₈
• MW: 1093.4
• CID: 306253
• PubChem ID: 133126497
• Update Time: 2025-07-13

ASIALOGANGLIOSIDE-GM2 Chemical and Physical Properties

Names and Identifiers

• ANTI-GANGLIOSIDE ASIALO GM2, (RABBIT)
• ANTI-GANGLIOSIDE GM2, (NANA), (RABBIT)
• 4)-O-b-D-galactopyranosyl-(1&reg
• Acetylgalactosaminyl-1-4-galactosyl-1-4-glucosyl-1-1-ceramide
• Asialo GM2
• G(A2) Ganglioside
• GA2 Ganglioside
• Galnac beta1-4Gal beta1-4Glc beta1-1Cer
• Ganglio-N-triaosylceramide
• Ganglioside GA2
• Gangliotriosylceramide
• Glycolipid G(A2)
• sub＞
• Glycolipid GA2
• Glycosphingolipid GA2
• Tay-Sachs globoside
• CID 133126497
• ASIALOGANGLIOSIDE GM2, FROM BOVINE BRAIN
• GA2 Ganglioside, Gangliotriosyl ceramide
• gangliosides (Gls)
• CERAMIDE TRIHEXOSIDE
• GG3
• GANGLIOTRIOSYL CERAMIDE
• Ganglioside GM2, Asialo
• N-[(E,2R,3S)-1-[5-[5-[3-Acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-hydroxyoctadec-4-en-2-yl]octadecanamide
• FOCMISOLVPZNSV-CANPYCKCSA-N
• G91444
• 35960-33-9
• G(A(2)) Ganglioside
• ASIALOGM2
• SCHEMBL25800903
• GA(2) Ganglioside
• ASIALOGANGLIOSIDE-GM2

• Inchi： 1S/C56H104N2O18/c1-4-6-8-10-12-14-16-18-19-21-23-25-27-29-31-33-44(64)58-39(40(63)32-30-28-26-24-22-20-17-15-13-11-9-7-5-2)37-71-55-50(69)48(67)53(42(35-60)73-55)76-56-51(70)49(68)52(43(36-61)74-56)75-54-45(57-38(3)62)47(66)46(65)41(34-59)72-54/h30,32,39-43,45-56,59-61,63,65-70H,4-29,31,33-37H2,1-3H3,(H,57,62)(H,58,64)/b32-30+/t39-,40+,41?,42?,43?,45?,46?,47?,48?,49?,50?,51?,52?,53?,54?,55?,56?/m1/s1
• InChI Key： FOCMISOLVPZNSV-CANPYCKCSA-N
• SMILES： O(C1C(C(C(C(CO)O1)O)O)NC(C)=O)C1C(CO)OC(C(C1O)O)OC1C(CO)OC(C(C1O)O)OC[C@H]([C@H](/C=C/CCCCCCCCCCCCC)O)NC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 1092.72841447g/mol
• Monoisotopic Mass: 1092.72841447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 76
• Rotatable Bond Count: 42
• Complexity: 1520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 15
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 316
• XLogP3: 8.1

Experimental Properties

• Solubility: Chloroform:Methanol:Water (2:1:0.1): Soluble

ASIALOGANGLIOSIDE-GM2 Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on ASIALOGANGLIOSIDE-GM2

Comprehensive Overview of ASIALOGANGLIOSIDE-GM2 (CAS No. 35960-33-9): Structure, Function, and Research Applications

ASIALOGANGLIOSIDE-GM2 (CAS No. 35960-33-9) is a critical glycosphingolipid that plays a pivotal role in cellular recognition, signaling, and membrane stability. This compound, classified under the broader category of gangliosides, has garnered significant attention in biochemical and medical research due to its involvement in neurodegenerative diseases, cancer progression, and immune modulation. Its unique structure, characterized by the absence of sialic acid residues, distinguishes it from other gangliosides like GM1 and GM3, making it a subject of intense scientific scrutiny.

The molecular structure of ASIALOGANGLIOSIDE-GM2 consists of a ceramide lipid tail attached to a carbohydrate head group, which includes glucose, galactose, and N-acetylgalactosamine. This configuration enables its interaction with membrane proteins and other lipids, facilitating cellular adhesion and signal transduction. Researchers have identified its role in pathologies such as Tay-Sachs disease, where the accumulation of GM2 gangliosides leads to severe neurological deterioration. This connection has spurred interest in developing enzyme replacement therapies and small-molecule inhibitors targeting GM2 metabolism.

In recent years, the study of ASIALOGANGLIOSIDE-GM2 has expanded into oncology, particularly in understanding its overexpression in certain cancers, including melanoma and glioblastoma. Its presence on tumor cell surfaces has been linked to immune evasion, making it a potential biomarker for cancer immunotherapy. Innovations like CAR-T cell therapy and antibody-drug conjugates are exploring GM2 as a target, aligning with the growing demand for precision medicine solutions.

Beyond disease research, ASIALOGANGLIOSIDE-GM2 is utilized in biochemical assays and drug discovery platforms. Its ability to modulate cell membrane dynamics makes it valuable for studying lipid rafts and membrane protein interactions. Additionally, advancements in glycan microarray technology have enabled high-throughput screening of GM2-binding ligands, accelerating the development of diagnostic tools and therapeutic agents.

The synthesis and purification of ASIALOGANGLIOSIDE-GM2 (CAS No. 35960-33-9) involve sophisticated techniques like enzymatic hydrolysis and chromatographic separation, ensuring high purity for research applications. As the scientific community continues to unravel its biological significance, this compound remains at the forefront of glycobiology and translational medicine, addressing pressing questions in neurodegeneration, oncology, and immunology.